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Compound of Interest

Compound Name: 5-Bromo-4-methoxy-2-nitroaniline

Cat. No.: B1330308

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and predicted
physicochemical properties of the organic compound 5-Bromo-4-methoxy-2-nitroaniline. Due
to the limited availability of direct experimental data for this specific isomer, this document
combines verified molecular information with predicted values for key parameters, offering a
valuable resource for researchers in chemistry and drug development.

Core Physicochemical Data

The fundamental molecular and predicted physicochemical properties of 5-Bromo-4-methoxy-
2-nitroaniline are summarized below. These values are essential for understanding the
compound's behavior in various chemical and biological systems.
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Property Value Source Type
Molecular Formula C7H7BrN203 Verified
Molecular Weight 247.05 g/mol Verified

CAS Number 6943-69-7 Verified
Predicted Boiling Point 372.2+37.0°C Predicted
Predicted pKa 3.51+0.10 Predicted
Melting Point Data not available

Solubility Data not available

logP Data not available

Note: Predicted values are for the closely related compound 5-Bromo-2-(4-
methoxyphenoxy)aniline and should be considered as estimates for 5-Bromo-4-methoxy-2-
nitroaniline.

Experimental Protocols

While specific experimental data for 5-Bromo-4-methoxy-2-nitroaniline is not readily
available, the following are detailed, standard methodologies for determining key
physicochemical properties of aromatic amines.

Determination of Melting Point (Capillary Method)

This protocol outlines the standard procedure for measuring the melting point of a solid organic
compound using a capillary tube apparatus.

e Sample Preparation: A small, dry sample of the compound is finely powdered. The open end
of a capillary tube is tapped into the powder, and the tube is inverted and tapped to pack the
sample into the sealed end. This is repeated until a sample column of 2-3 mm is achieved.

o Apparatus Setup: The capillary tube is placed in the heating block of a melting point
apparatus. A calibrated thermometer is inserted into the designated port to monitor the
temperature.
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o Measurement: The apparatus is heated at a steady rate (e.g., 10-20 °C/minute) for an initial
approximate determination. For an accurate measurement, the procedure is repeated with a
fresh sample, and the heating rate is slowed to 1-2 °C/minute as the approximate melting
point is approached.

o Data Recording: The temperature at which the first liquid appears (onset of melting) and the
temperature at which the entire sample becomes liquid (completion of melting) are recorded
as the melting point range.

Determination of Solubility

This protocol describes a qualitative method to determine the solubility of an organic compound
in various solvents.

e Sample Preparation: A small, accurately weighed amount of the compound (e.g., 10 mg) is
placed into a series of test tubes.

» Solvent Addition: A measured volume of a specific solvent (e.g., 1 mL of water, ethanol,
acetone, etc.) is added to each test tube.

e Mixing and Observation: Each tube is agitated vigorously for a set period (e.g., 1 minute) at a
controlled temperature. The mixture is then observed to determine if the solid has completely
dissolved.

o Classification: The compound's solubility is classified based on the amount of solute that
dissolves in the given volume of solvent (e.g., soluble, partially soluble, or insoluble). This
process is repeated with a range of solvents of varying polarities.

Visualized Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the logical flow of the
experimental protocols described above.
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Caption: Workflow for Melting Point Determination.
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Caption: Workflow for Qualitative Solubility Determination.

 To cite this document: BenchChem. [Physicochemical Properties of 5-Bromo-4-methoxy-2-
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[https://www.benchchem.com/product/b1330308#physicochemical-properties-of-5-bromo-4-
methoxy-2-nitroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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